![molecular formula C14H18Cl2N2 B3292023 4,4'-Bipyridinium, 1,1',3,3'-tetramethyl-, dichloride CAS No. 87524-44-5](/img/structure/B3292023.png)
4,4'-Bipyridinium, 1,1',3,3'-tetramethyl-, dichloride
Overview
Description
4,4’-Bipyridinium, 1,1’,3,3’-tetramethyl-, dichloride, also known as methyl viologen, is an organic compound with the chemical formula [(C6H7N)2]Cl2 . It is classified as a viologen, a family of redox-active heterocycles of similar structure . This salt is one of the most widely used herbicides . It is quick-acting and non-selective, killing green plant tissue on contact .
Synthesis Analysis
The synthesis of 4,4’-Bipyridinium, 1,1’,3,3’-tetramethyl-, dichloride involves the cyclocondensation reaction between rigid, electron-rich aromatic diamines and 1,1’-bis (2,4-dinitrophenyl)-4,4’-bipyridinium (Zincke) salts . This reaction has been harnessed to produce a series of conjugated oligomers containing up to twelve aromatic/heterocyclic residues .Molecular Structure Analysis
The molecular structure of 4,4’-Bipyridinium, 1,1’,3,3’-tetramethyl-, dichloride is characterized by the presence of bipyridinium residues, which are amongst the most intensively studied building blocks in supramolecular chemistry . The color of cationic bipyridinium residues is highly dependent on the electronic ground state energy of the molecule, which can be finely tuned by varying the substituents .Chemical Reactions Analysis
The chemical reactions of 4,4’-Bipyridinium, 1,1’,3,3’-tetramethyl-, dichloride involve the reversible one- and two-electron reductions of 4,4’-bipyridinium derivatives . These reductions are accompanied by a dramatic change in the UV-vis absorption spectra of the materials .Physical and Chemical Properties Analysis
4,4’-Bipyridinium, 1,1’,3,3’-tetramethyl-, dichloride is a yellow solid with a faint, ammonia-like odor . It has a high solubility in water and a vapor pressure of less than 0.000 0001 mmHg at 20 °C . Its melting point ranges from 175 to 180 °C, and its boiling point is greater than 300 °C .Mechanism of Action
Safety and Hazards
4,4’-Bipyridinium, 1,1’,3,3’-tetramethyl-, dichloride is toxic and poses an environmental hazard . It is lethal to human beings and animals due to its redox activity, which produces superoxide anions . The permissible exposure limit (PEL) is 0.5 mg/m3 for respirable particles, and the immediate danger limit is 1 mg/m3 .
Future Directions
The future directions for the study and application of 4,4’-Bipyridinium, 1,1’,3,3’-tetramethyl-, dichloride could involve further exploration of its electrochemical properties and potential applications in molecular systems that exhibit controlled switching, rotational motion, and potential for data storage . Additionally, more research could be conducted to better understand its toxicity and environmental impact .
Properties
IUPAC Name |
4-(1,3-dimethylpyridin-1-ium-4-yl)-1,3-dimethylpyridin-1-ium;dichloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2.2ClH/c1-11-9-15(3)7-5-13(11)14-6-8-16(4)10-12(14)2;;/h5-10H,1-4H3;2*1H/q+2;;/p-2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STKGNNKEJYYKSE-UHFFFAOYSA-L | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C[N+](=C1)C)C2=C(C=[N+](C=C2)C)C.[Cl-].[Cl-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90826438 | |
Record name | 1,1',3,3'-Tetramethyl-4,4'-bipyridin-1-ium dichloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90826438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
285.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87524-44-5 | |
Record name | 1,1',3,3'-Tetramethyl-4,4'-bipyridin-1-ium dichloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90826438 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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